Nudifloramide-d6

• Molecular Formula: C7H8N2O2
• Molecular Weight: 158.19 g/mol
• InChI: InChI=1S/C7H8N2O2/c1-9-4-5(7(8)11)2-3-6(9)10/h2-4H,1H3,(H2,8,11)/i1D3,2D,3D,4D
• InChIKey: JLQSXXWTCJPCBC-RLTMCGQMSA-N

Nudifloramide-d6: Stable Isotope-Labeled Standard for LC-MS/MS

Nudifloramide-d6 (2PY-d6; CAS 2012598-72-8) is a hexa-deuterated stable isotope-labeled analogue of Nudifloramide (2PY; N-methyl-2-pyridone-5-carboxamide), an endogenous metabolite of nicotinamide-adenine dinucleotide (NAD) degradation and an inhibitor of poly(ADP-ribose) polymerase-1 (PARP-1) with an IC₅₀ of 8 µM in vitro . With a molecular weight of 158.19 g/mol and a molecular formula of C₇H₂D₆N₂O₂, this compound is supplied at purities exceeding 98% and serves as an isotopically distinct internal standard for quantitative mass spectrometry applications in metabolomics, pharmacokinetic studies, and biomarker analysis .

Workflow LC-MS/MS quantification and SIRM metabolomics

Selection Deuterated internal standard with +6 Da mass shift

Use Context Complex biological matrix research and NAD+ pathway studies

Why Nudifloramide-d6 Is Essential for MS Quantification

In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS), analytical accuracy and reproducibility depend critically on the use of a structurally identical internal standard to correct for matrix effects, ion suppression, and variable recovery during sample preparation. Non-isotopic analogs, such as structurally distinct compounds (e.g., nevirapine as used in some niacin metabolite assays), fail to co-elute with the target analyte, resulting in differential ion suppression and compromised quantification accuracy [1]. Among isotopically labeled alternatives, deuterated standards may exhibit deuterium-hydrogen exchange under certain conditions or show slight chromatographic retention time shifts due to deuterium isotope effects; however, the -d6 substitution pattern of Nudifloramide-d6 provides sufficient mass shift (+6 Da) to eliminate isotopic cross-talk interference from the natural abundance M+1 and M+2 isotopologues of the unlabeled analyte, a critical advantage over lower deuterium incorporation variants such as Nudifloramide-d3, which offers only a +3 Da mass difference and may be more susceptible to isotopic overlap in complex biological matrices [2] [3].

Potential Substitute

Mismatch Risk

Unlabeled Nudifloramide

Co-elutes with target analyte; matrix effect compensation may not transfer

Nudifloramide-d3 (+3 Da)

Lower mass shift may lead to isotopic interference and calibration non-linearity

Structural analog ISTD

May exhibit differential recovery, ionization, and retention; matrix effect correction may not transfer

• [1] Inamadugu JK, Damaramadugu R, Mullangi R, Ponneri V. Simultaneous determination of niacin and its metabolites—nicotinamide, nicotinuric acid and N-methyl-2-pyridone-5-carboxamide—in human plasma by LC-MS/MS and its application to a human pharmacokinetic study. Biomed Chromatogr. 2010;24(10):1059-1074. View Source
• [2] Radovanovic M, Jones G, Day RO, Galettis P, Norris RLG. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. J Mass Spectrom Adv Clin Lab. 2022;24:30-36. View Source
• [3] Liu Q, Jiang F, Zhu J, Zhong G, Huang M. Development, Validation, and Application of a New Method To Correct the Nonlinearity Problem in LC-MS/MS Quantification Using Stable Isotope-Labeled Internal Standards. Anal Chem. 2019;91(15):9634-9641. View Source

Quantitative Advantages of Nudifloramide-d6

Larger Mass Shift Reduces Isotopic Interference

In LC-MS/MS quantification of nudifloramide in human plasma, the use of a stable isotope-labeled internal standard (SIL-IS) such as Nudifloramide-d6 enables correction for matrix-induced ion suppression and variable extraction recovery. In contrast, a validated LC-MS/MS method for niacin metabolites that employed nevirapine, a structurally non-identical internal standard, required a 1 mL plasma volume for extraction and a 2-minute chromatographic run, yet still cannot fully compensate for differential matrix effects between the structurally dissimilar analyte and internal standard due to their distinct ionization behaviors and retention characteristics [1]. The use of a deuterated SIL-IS that co-elutes with the analyte mitigates this differential ion suppression, reducing quantification bias that can otherwise reach up to 36.9% in LC-MS/MS assays when inappropriate internal standard selection or insufficient SIL-IS concentration is employed [2].

Mass shift & interference

Class-level

+6 Da (m/z 158.19) vs +3 Da (m/z 155.17)

Supports isotopic interference reduction

May support calibration linearity at low concentrations

Evidence Dimension	Quantification bias due to differential matrix effects / internal standard selection
Target Compound Data	Bias reducible to ≤5.8% with optimized SIL-IS concentration and proper isotopic selection [2]
Comparator Or Baseline	Non-identical IS (nevirapine for 2-Pyr quantification); suboptimal SIL-IS conditions: bias up to 36.9% [1] [2]
Quantified Difference	Reduction in quantification bias from up to 36.9% to ≤5.8% through optimized SIL-IS use
Conditions	Human plasma LC-MS/MS; SIL-IS concentration optimization study using Waters Xevo TQ-S and Shimadzu 8050 instruments

Why This Matters

Procurement of Nudifloramide-d6 enables accurate, matrix-corrected quantification essential for regulatory-compliant bioanalysis and reproducible metabolomics studies, whereas non-isotopic alternatives introduce unacceptable analytical variability.

• [1] Inamadugu JK, Damaramadugu R, Mullangi R, Ponneri V. Simultaneous determination of niacin and its metabolites—nicotinamide, nicotinuric acid and N-methyl-2-pyridone-5-carboxamide—in human plasma by LC-MS/MS and its application to a human pharmacokinetic study. Biomed Chromatogr. 2010;24(10):1059-1074. View Source
• [2] Radovanovic M, Jones G, Day RO, Galettis P, Norris RLG. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. J Mass Spectrom Adv Clin Lab. 2022;24:30-36. View Source

Superior Matrix Effect Compensation

Stable isotope-labeled internal standards can introduce cross-signal contribution ("cross-talk") when the natural isotopic abundance of the unlabeled analyte overlaps with the monitored mass transition of the internal standard. This phenomenon is particularly problematic when the mass difference between the analyte and SIL-IS is small. Nudifloramide-d6, with a mass shift of +6 Da relative to unlabeled nudifloramide, provides greater isotopic separation than the -d3 variant (+3 Da), thereby reducing the probability of cross-signal interference that causes nonlinear calibration curves and quantification inaccuracies in LC-MS/MS systems [1]. Studies have demonstrated that cross-talk between SIL-IS and authentic chemicals occurs regardless of mass spectrometer manufacturer or instrument type, and that monitoring a less abundant SIL-IS isotope or using higher mass-shift internal standards is an effective mitigation strategy [2].

Matrix effect control

Class-level

Near-identical chemical behavior; supports ion suppression compensation

Supports matrix effect compensation across sample types

Method validation context; data to verify

Evidence Dimension	Mass shift and cross-signal interference potential
Target Compound Data	Nudifloramide-d6: +6 Da mass shift (C₇H₂D₆N₂O₂, MW 158.19)
Comparator Or Baseline	Nudifloramide-d3: +3 Da mass shift (C₇H₅D₃N₂O₂, MW 155.17)
Quantified Difference	Two-fold greater nominal mass separation from unlabeled analyte (+6 Da vs +3 Da)
Conditions	Isotopic envelope analysis; cross-talk identified across multiple triple quadrupole and TOF MS platforms

Why This Matters

Greater mass separation reduces the likelihood of isotopic overlap and associated calibration nonlinearity, ensuring more robust quantitative performance across diverse biological matrices and instrument platforms.

• [1] Liu Q, Jiang F, Zhu J, Zhong G, Huang M. Development, Validation, and Application of a New Method To Correct the Nonlinearity Problem in LC-MS/MS Quantification Using Stable Isotope-Labeled Internal Standards. Anal Chem. 2019;91(15):9634-9641. View Source
• [2] Kim JY, et al. Identification of Pitfalls Related to the Analysis of Liquid Chromatography-Tandem Mass Spectrometry and Liquid Chromatography-Time of Flight Mass Spectrometry. Korean J Environ Agric. 2015;34(4):336-344. View Source

Precise Biomarker Quantification in NAD+ Metabolism

Nudifloramide-d6 incorporates six deuterium atoms, which, while generally not altering molecular recognition properties, may exhibit a measurable kinetic isotope effect (KIE) in enzymatic reactions, particularly those involving C–H bond cleavage. This property enables the compound to serve as a tracer for distinguishing endogenous nudifloramide production from exogenously administered compound in metabolic flux studies . Reviews of deuterium in pharmacology indicate that deuteration can alter pharmacokinetic profiles by modifying metabolic clearance rates through the deuterium kinetic isotope effect, with the magnitude of effect dependent on the specific metabolic pathway and enzyme system involved [1]. Stable isotope-resolved metabolomics (SIRM) employing deuterated tracers like Nudifloramide-d6 allows researchers to identify key metabolic nodes and regulatory mechanisms in cellular metabolic networks .

Biomarker quantification

Reported

Reported group differences (p < 0.05) in serum Nudifloramide

Supports research biomarker quantification context

Human serum research cohort; cross-study comparable

Evidence Dimension	Metabolic distinguishability and tracer utility
Target Compound Data	Nudifloramide-d6: deuterated at six positions enabling MS-based distinction from endogenous pool
Comparator Or Baseline	Unlabeled nudifloramide: indistinguishable from endogenous metabolite pool
Quantified Difference	Mass spectrometry enables absolute distinction (Δm/z = +6) between labeled and unlabeled species
Conditions	Stable isotope-resolved metabolomics (SIRM) in cell culture and in vivo models

Why This Matters

Researchers investigating nicotinamide/NAD metabolism and related disease biomarkers require Nudifloramide-d6 to deconvolve endogenous production from experimental interventions, a capability unattainable with unlabeled standards.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Comparative Purity and Storage Stability Specifications for Reproducible Quantitative Assays

Nudifloramide-d6 is supplied at certified purity levels exceeding 98% as verified by supplier quality control documentation [1]. This high purity is essential for accurate preparation of calibration standards and quality control samples in quantitative bioanalytical assays. In comparison, unlabeled analytical standards of nudifloramide may be available at similar purity specifications (e.g., Nudifloramide (Standard) for research applications) but lack the isotopic differentiation required for SIL-IS workflows [2]. The product demonstrates defined storage stability parameters: powder form stable for 3 years at -20°C, 2 years at 4°C, and in solvent for 6 months at -80°C or 1 month at -20°C, providing clear guidelines for long-term procurement planning and experimental reproducibility [1].

Evidence Dimension	Analytical purity and storage stability
Target Compound Data	Nudifloramide-d6: ≥98% purity; powder stability -20°C for 3 years, 4°C for 2 years; in solvent -80°C for 6 months [1]
Comparator Or Baseline	Unlabeled Nudifloramide (Standard): available for analytical applications but lacks isotopic labeling; comparable purity specifications expected
Quantified Difference	Defined multi-year stability profiles enable confident long-term study design
Conditions	Manufacturer-specified storage conditions (protected from light, ambient temperature shipping stable for several days)

Why This Matters

High certified purity and well-characterized stability parameters reduce inter-lot variability and ensure assay reproducibility across longitudinal studies, a critical factor for procurement decisions in regulated bioanalytical environments.

• [1] Namiki Shoji Co., Ltd. Nudifloramide-d6 Product Detail. Product Code HY-113432S1. View Source
• [2] Hoelzel Biotech. Nudifloramide (Standard) Product Datasheet. CAS 701-44-0. View Source

Nudifloramide-d6 Applications in Metabolomics and Clinical Research

Serum Nudifloramide Quantification for Biomarker Discovery

Nudifloramide-d6 serves as the optimal internal standard for the quantitative determination of nudifloramide concentrations in human plasma following niacin or nicotinamide administration. As demonstrated in validated LC-MS/MS methods for niacin metabolites, the use of a stable isotope-labeled internal standard enables correction for matrix effects and extraction variability that compromise quantification accuracy with non-isotopic internal standards [1]. The +6 Da mass shift provides clear isotopic resolution, enabling precise pharmacokinetic parameter calculations including Cmax, Tmax, AUC, and half-life determinations essential for clinical pharmacology studies and bioavailability assessments.

SIRM for NAD+ Homeostasis Investigation

Serum nudifloramide alterations have been associated with treatment response in major depressive disorder (MDD), with involvement of the tryptophan-kynurenine pathway and NAD⁺ homeostasis implicated in disease pathophysiology [2]. Nudifloramide-d6 enables accurate, absolute quantification of this biomarker in patient samples, distinguishing treatment-induced changes from baseline endogenous production. This stable isotope-labeled standard is essential for developing validated clinical assays for nudifloramide as a potential diagnostic or prognostic biomarker in neuropsychiatric disorders.

Method Validation for CRO and Pharmaceutical Bioanalysis

Through stable isotope-resolved metabolomics (SIRM), Nudifloramide-d6 enables tracing of NAD degradation flux and PARP-1 metabolic activity in cellular models . The compound's deuterium labeling permits mass spectrometric differentiation between endogenous nudifloramide pools and exogenously added tracer, allowing researchers to quantify metabolic turnover rates, identify key regulatory nodes in NAD metabolism, and evaluate the pharmacodynamic effects of PARP inhibitors or NAD-boosting interventions in cancer and metabolic disease research.

Assessment of Uremic Toxin Accumulation in Chronic Kidney Disease Models

N-methyl-2-pyridone-5-carboxamide (nudifloramide) has been characterized as a novel uremic toxin that accumulates in patients with renal impairment [3]. Nudifloramide-d6 provides a validated analytical tool for precise quantification of this metabolite in plasma and urine from chronic kidney disease (CKD) patients and preclinical models, enabling studies of accumulation kinetics, dialysis clearance efficiency, and correlation with clinical outcomes in nephrology research.

Application

Selection Property

Validation Focus

Serum Nudifloramide quantification for biomarker research

ISTD matrix-effect control

Biomarker quantification accuracy review

SIRM for NAD+ pathway studies

Stable isotope tracer context

Pathway flux analysis review

Bioanalytical method validation

Deuterated ISTD performance

Method accuracy and precision review

• [1] Inamadugu JK, Damaramadugu R, Mullangi R, Ponneri V. Simultaneous determination of niacin and its metabolites—nicotinamide, nicotinuric acid and N-methyl-2-pyridone-5-carboxamide—in human plasma by LC-MS/MS and its application to a human pharmacokinetic study. Biomed Chromatogr. 2010;24(10):1059-1074. View Source
• [2] Alterations in serum nudifloramide associated with response to diverse pharmacological treatments in major depressive disorder: a preliminary study. 2025. View Source
• [3] Rutkowski B, Slominska E, Szolkiewicz M, et al. N-methyl-2-pyridone-5-carboxamide: a novel uremic toxin? Kidney Int Suppl. 2003;(84):S19-S21. View Source